molecular formula C22H20N2O2 B6576597 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole CAS No. 865615-98-1

5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole

Cat. No. B6576597
CAS RN: 865615-98-1
M. Wt: 344.4 g/mol
InChI Key: XRZKWLCRJCUPJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole, also known as FMMP, is a heterocyclic compound that has been widely studied for its potential applications in the field of medicinal chemistry. The compound is a derivative of pyrazole, a five-membered ring containing two nitrogen atoms and three carbon atoms. FMMP has been used in a variety of scientific research applications, including as a synthetic intermediate in organic synthesis, as a ligand for metal complexes, and as a drug candidate for treating various diseases.

Scientific Research Applications

5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole has been used in a variety of scientific research applications. For example, it has been used as a synthetic intermediate in organic synthesis for the preparation of various organic compounds. It has also been used as a ligand for metal complexes, such as palladium and platinum, for use in catalytic reactions. Additionally, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and diabetes.

Mechanism of Action

The exact mechanism of action of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of lipids, carbohydrates, and proteins. This inhibition may lead to a decrease in the production of certain hormones, such as insulin and glucagon, which can lead to a decrease in blood glucose levels. Additionally, it has been suggested that 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole may act as an antioxidant, which can protect cells from damage caused by oxidative stress.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects in animal studies. Additionally, it has been found to have anti-oxidant and anti-microbial properties. It has also been suggested that 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole may be beneficial for the treatment of obesity, as it has been shown to reduce the production of fatty acids in animal studies.

Advantages and Limitations for Lab Experiments

The use of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole in laboratory experiments has several advantages. For example, it is relatively easy to synthesize and is available in large quantities. Additionally, it is a relatively stable compound and has a low toxicity profile. However, it is important to note that 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole is a relatively new compound and its effects on human health are not yet fully understood. Therefore, it is important to use caution when using 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole in laboratory experiments.

Future Directions

The potential applications of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole are still being explored, and there are a number of potential future directions for research. For example, further studies are needed to better understand the biochemical and physiological effects of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole. Additionally, more research is needed to investigate the potential therapeutic applications of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole, such as its use in the treatment of various diseases. Finally, further research is needed to determine the safety and efficacy of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole for use in human clinical trials.

Synthesis Methods

5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole can be synthesized using a variety of methods, including the condensation of 3-methylbenzoyl chloride with 4-methylphenylhydrazine. The reaction is typically conducted in a solvent such as acetonitrile or dichloromethane at a temperature of 80-90°C and under an inert atmosphere. The reaction yields a mixture of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole and its isomer, 5-(2-furyl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole. This isomer can be separated from the desired product by column chromatography.

properties

IUPAC Name

[3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-(3-methylphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N2O2/c1-15-8-10-17(11-9-15)19-14-20(21-7-4-12-26-21)24(23-19)22(25)18-6-3-5-16(2)13-18/h3-13,20H,14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRZKWLCRJCUPJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CO3)C(=O)C4=CC=CC(=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)(m-tolyl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.